Methyl 2-[4-[(3-chlorophenyl)methoxy]-2-methylanilino]-2-(4-fluorophenyl)acetate

• IUPAC Name: methyl 2-[4-[(3-chlorophenyl)methoxy]-2-methylanilino]-2-(4-fluorophenyl)acetate
• InChI: InChI=1S/C23H21ClFNO3/c1-15-12-20(29-14-16-4-3-5-18(24)13-16)10-11-21(15)26-22(23(27)28-2)17-6-8-19(25)9-7-17/h3-13,22,26H,14H2,1-2H3
• InChI Key: BHFTVJMYUWDXAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC(=CC=C2)Cl)NC(C3=CC=C(C=C3)F)C(=O)OC
• Molecular Formula: C23H21ClFNO3
• Molecular Weight: 413.9 g/mol

Description

Methyl 2-[4-[(3-chlorophenyl)methoxy]-2-methylanilino]-2-(4-fluorophenyl)acetate, also known as Methyl 2-[4-[(3-chlorophenyl)methoxy]-2-methylanilino]-2-(4-fluorophenyl)butanoate or MDMB-CHMICA, is a synthetic cannabinoid that has been identified in several recreational drug products. It has been classified as a Schedule I drug in the United States due to its potential for abuse and lack of accepted medical use. However, MDMB-CHMICA has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

MDMB-CHMICA acts on the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood regulation, and immune function. Specifically, it acts as a potent agonist at the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system.
Biochemical and Physiological Effects:
MDMB-CHMICA has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce pain sensitivity and inflammation, and to have anxiolytic and antidepressant effects. It has also been shown to have effects on the cardiovascular system, including reducing blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of MDMB-CHMICA in lab experiments is its potency and selectivity for the CB1 and CB2 receptors, which allows for precise targeting of the endocannabinoid system. However, its potential for abuse and lack of accepted medical use make it a challenging substance to work with in a research setting.

Future Directions

There are several future directions for research on MDMB-CHMICA. One area of interest is its potential as a treatment for chronic pain and inflammation. Another area of interest is its potential as a treatment for anxiety and depression. Further research is also needed to understand the long-term effects of MDMB-CHMICA use, as well as its potential for abuse and dependence.

Synthesis Methods

MDMB-CHMICA can be synthesized using a variety of methods, including the reaction of 4-fluoro-2-methylbenzoic acid with thionyl chloride to form 4-fluoro-2-methylbenzoyl chloride, which is then reacted with 3-chlorophenylmethanol in the presence of a base to form 4-[(3-chlorophenyl)methoxy]-2-methylbenzoic acid. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal and 4-fluoroaniline in the presence of a base to form MDMB-CHMICA.

Scientific Research Applications

MDMB-CHMICA has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in animal models, and may have potential as a treatment for chronic pain and inflammation. It has also been shown to have potential as a treatment for anxiety and depression, although more research is needed in this area.